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Compound of Interest

Compound Name: 1,1-Dimethylcyclopropane

Cat. No.: B155639 Get Quote

Essential Safety and Handling Guide for 1,1-
Dimethylcyclopropane
This guide provides immediate, essential safety and logistical information for the handling of

1,1-Dimethylcyclopropane in a laboratory setting. The following procedures are based on the

known properties of 1,1-Dimethylcyclopropane and safety protocols for structurally similar

compounds, intended for use by trained research, scientific, and drug development

professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 1,1-Dimethylcyclopropane was publicly

available at the time of this writing. This guidance is based on the chemical's structure and data

from analogous compounds. A thorough risk assessment should be conducted before handling

this chemical.

Chemical and Physical Properties
1,1-Dimethylcyclopropane is a cyclic alkane. Its strained three-membered ring suggests

potential reactivity. The following table summarizes its known and estimated physicochemical

properties.
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Property Value Source

Molecular Formula C5H10 [1][2][3]

Molecular Weight 70.13 g/mol [4]

Boiling Point 20.6 °C (69.1 °F) [1][4]

Melting Point -109 °C (-164.2 °F) [5]

Density 0.660 g/mL [5]

Vapor Pressure 888 mmHg at 25°C [1]

Refractive Index 1.370 [5]

Hazard Assessment
Overexposure to 1,1-Dimethylcyclopropane may cause skin and eye irritation.[4][6] It may

also have anesthetic effects, leading to drowsiness, dizziness, and headache.[4][6]

Hazard Description

Health Hazards

May cause irritation to the skin, eyes, and

respiratory tract. Inhalation of vapors may lead

to dizziness or suffocation.[4][6][7]

Flammability
Likely a volatile and flammable substance.

Vapors may form explosive mixtures with air.[7]

Reactivity

The strained cyclopropane ring can undergo

ring-opening reactions. It may be prone to rapid,

exothermic polymerization under certain

conditions.[7]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when handling 1,1-Dimethylcyclopropane.
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Body Part Recommended PPE

Hands

Chemical-resistant gloves, such as nitrile or

neoprene, are recommended.[7] Consider

double-gloving due to potential high reactivity.[7]

Eyes/Face
Chemical safety goggles and a face shield

should be worn.[8]

Skin/Body
Wear suitable protective clothing to prevent skin

contact.[8]

Respiratory

If exposure limits are exceeded or irritation is

experienced, approved respiratory protection

should be worn.[8]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines a general procedure for handling small quantities of 1,1-
Dimethylcyclopropane in a research setting.

Preparation:

Ensure a chemical fume hood is functioning correctly.

Don all required PPE as outlined in the table above.

Have a spill kit and a Class B fire extinguisher readily accessible.[7]

Prepare and ensure all necessary glassware and reagents are clean and dry.[7]

Ground all metal equipment to prevent static discharge.[7]

Execution:

Handle the chemical exclusively within the fume hood.

If it is a liquid, use a syringe or cannula technique for transfers to minimize air exposure.[7]
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Whenever possible, perform reactions in a closed system under an inert atmosphere (e.g.,

nitrogen or argon).[7]

Closely monitor the reaction temperature, especially for potential exothermic reactions,

and have a cooling bath ready.[7]

Work-up and Cleaning:

Carefully quench the reaction with an appropriate reagent.

Clean all glassware with a suitable solvent within the fume hood.[7]

Dispose of all waste as outlined in the disposal plan below.[7]

Emergency Procedures
Emergency Procedure

Spill

Evacuate unnecessary personnel.[9] Remove all

sources of ignition.[9] Use spark-proof tools and

explosion-proof equipment.[9] Absorb small

spills with a dry chemical absorbent and collect

for disposal.[10] For large spills, dike for

recovery or absorb with appropriate material.

[11]

Fire

Use dry chemical, carbon dioxide, or alcohol-

resistant foam to extinguish.[9] Wear self-

contained breathing apparatus for firefighting if

necessary.[9]

First Aid

Inhalation: Move the victim to fresh air. If

breathing is difficult, give oxygen.[10] Skin

Contact: Take off contaminated clothing

immediately. Wash off with soap and plenty of

water.[10] Eye Contact: Rinse with pure water

for at least 15 minutes.[10] Ingestion: Rinse

mouth with water. Do not induce vomiting.[10] In

all cases of exposure, seek medical attention.

[10]
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Disposal Plan
Proper disposal of 1,1-Dimethylcyclopropane and its waste is crucial to ensure safety and

environmental protection.

Waste Collection:

Collect all liquid waste in a dedicated, labeled, and sealed container.[7]

Do not mix with other waste streams unless compatibility has been confirmed.[7]

Place contaminated solids (e.g., paper towels, gloves) in a separate, sealed container.[7]

Clearly label the waste container with "Flammable and Reactive Waste: 1,1-
Dimethylcyclopropane".[7]

Disposal:

Arrange for disposal through your institution's hazardous waste management program.[7]

Never dispose of this chemical down the drain or in regular trash.[7]

Chemical Spill Workflow
The following diagram illustrates the logical workflow for handling a chemical spill of 1,1-
Dimethylcyclopropane.
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Chemical Spill Occurs

Evacuate Area Don Appropriate PPE Remove Ignition Sources

Contain Spill

Absorb with Inert Material

Collect Waste

Dispose as Hazardous Waste

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 1,1-Dimethylcyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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